Cas no 1375243-30-3 (4-(3-chloro-4-hydroxyphenyl)but-3-en-2-one)

• Product Name: 4-(3-chloro-4-hydroxyphenyl)but-3-en-2-one
• CAS No: 1375243-30-3
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• MDL: MFCD20286632
• CID: 5218296
• PubChem ID: 64281352
• Update Time: 2025-10-31

4-(3-chloro-4-hydroxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(3-chloro-4-hydroxyphenyl)-, (3E)-
• 4-(3-Chloro-4-hydroxyphenyl)but-3-en-2-one
• 4-(3-chloro-4-hydroxyphenyl)but-3-en-2-one

• MDL： MFCD20286632
• Inchi： 1S/C10H9ClO2/c1-7(12)2-3-8-4-5-10(13)9(11)6-8/h2-6,13H,1H3/b3-2+
• InChI Key： RRHPQDJWLFGPBX-NSCUHMNNSA-N
• SMILES： CC(=O)/C=C/C1=CC=C(O)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 4-(3-chloro-4-hydroxyphenyl)but-3-en-2-one

Recent Advances in the Study of 4-(3-chloro-4-hydroxyphenyl)but-3-en-2-one (CAS: 1375243-30-3)

The compound 4-(3-chloro-4-hydroxyphenyl)but-3-en-2-one (CAS: 1375243-30-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a subject of interest for researchers aiming to develop novel pharmacological agents.

One of the key areas of investigation has been the synthesis and optimization of 4-(3-chloro-4-hydroxyphenyl)but-3-en-2-one. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route that improves yield and purity, which is critical for scaling up production for preclinical and clinical studies. The researchers employed a combination of palladium-catalyzed cross-coupling and selective oxidation reactions to achieve high selectivity and yield, addressing previous challenges in the synthesis of this compound.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 4-(3-chloro-4-hydroxyphenyl)but-3-en-2-one exhibits potent anti-inflammatory and anticancer properties. A study conducted by Zhang et al. (2023) revealed that this compound significantly inhibits the NF-κB signaling pathway, a critical mediator of inflammation and cancer progression. The findings suggest that it could serve as a lead compound for developing new anti-inflammatory and anticancer drugs, particularly for diseases where NF-κB plays a central role.

Further research has explored the molecular mechanisms underlying the compound's biological effects. Using proteomic and transcriptomic analyses, scientists have identified several key protein targets and signaling pathways modulated by 4-(3-chloro-4-hydroxyphenyl)but-3-en-2-one. These insights not only enhance our understanding of its pharmacological profile but also provide a foundation for structure-activity relationship (SAR) studies aimed at optimizing its therapeutic efficacy and reducing potential side effects.

Despite these promising findings, challenges remain in the development of 4-(3-chloro-4-hydroxyphenyl)but-3-en-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-(3-chloro-4-hydroxyphenyl)but-3-en-2-one (CAS: 1375243-30-3) represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activities. Continued research into its synthesis, mechanism of action, and therapeutic potential will likely yield valuable insights and opportunities for innovation in the chemical biology and pharmaceutical fields.